Cas no 115964-47-1 (4,5-Nonanediamine)
4,5-Nonanediamine structure
Product Name:4,5-Nonanediamine
CAS No:115964-47-1
MF:C9H22N2
MW:158.284382343292
CID:131009
PubChem ID:20071887
Update Time:2025-04-19
4,5-Nonanediamine Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Nonanediamine
- nonane-4,5-diamine
- 115964-47-1
- SCHEMBL9794616
- DTXSID50602139
-
- Inchi: 1S/C9H22N2/c1-3-5-7-9(11)8(10)6-4-2/h8-9H,3-7,10-11H2,1-2H3
- InChI Key: RHCFSUQTTLNNOH-UHFFFAOYSA-N
- SMILES: NC(CCCC)C(CCC)N
Computed Properties
- Exact Mass: 158.17846
- Monoisotopic Mass: 158.178298710g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 83.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 52Ų
Experimental Properties
- PSA: 52.04
4,5-Nonanediamine Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
115964-47-1 (4,5-Nonanediamine) Related Products
- 3145-88-8(trans-cyclopentane-1,2-diamine)
- 20439-47-8((1R,2R)-Cyclohexane-1,2-diamine)
- 1436-59-5(cis-1,2-Diaminocyclohexane)
- 1121-22-8(trans-1,2-Cyclohexanediamine)
- 41330-23-8(Cyclopentane-1,2-diamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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